Cas no 87581-14-4 (Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-)

• Product Name: Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-
• CAS No: 87581-14-4
• MF: C₂₁H₂₅N₅O₆
• MW: 443.453104734421
• CID: 725716
• Update Time: 2024-01-31

Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-nitro-N-[3-[[4-[(4-nitrobenzoyl)amino]butyl]amino]propyl]-
• 4-nitro-N-[4-[3-[(4-nitrobenzoyl)amino]propylamino]butyl]benzamide
• N(1),N(10)-bis(4-nitrobenzoyl)spermidine

• Inchi： 1S/C21H25N5O6/c27-20(16-4-8-18(9-5-16)25(29)30)23-14-2-1-12-22-13-3-15-24-21(28)17-6-10-19(11-7-17)26(31)32/h4-11,22H,1-3,12-15H2,(H,23,27)(H,24,28)
• InChI Key： CITGVVGNJAJBKW-UHFFFAOYSA-N
• SMILES： C(NCCCCNCCCNC(=O)C1=CC=C([N+]([O-])=O)C=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 443.180484
• Monoisotopic Mass: 443.180484
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162

Experimental Properties

• Density: 1.281
• Boiling Point: 736.4°C at 760 mmHg
• Flash Point: 399.2°C
• Refractive Index: 1.594